Cas no 31751-59-4 (Cyclotrisiloxane,2,2,4,6-tetramethyl-4,6-diphenyl-, (4R,6R)-rel-)
31751-59-4 structure
Product Name:Cyclotrisiloxane,2,2,4,6-tetramethyl-4,6-diphenyl-, (4R,6R)-rel-
CAS No:31751-59-4
MF:C16H22O3Si3
MW:346.600587368011
CID:309589
PubChem ID:35888
Update Time:2025-04-19
Cyclotrisiloxane,2,2,4,6-tetramethyl-4,6-diphenyl-, (4R,6R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclotrisiloxane,2,2,4,6-tetramethyl-4,6-diphenyl-, (4R,6R)-rel-
- 2,2,4,6-tetramethyl-4,6-diphenyl-1,3,5,2,4,6-trioxatrisilinane
- 2,2,4,6-tetramethyl-4,6-diphenyl-cyclotrisiloxane
- NS00120251
- 2,2,4,6-tetramethyl-4,6-diphenyl-[1,3,5,2,4,6]cyclotrisiloxane
- trans-2,4-Diphenyl-2,4,6,6-tetramethylcyclotrisiloxane
- DTXSID20953685
- AVFZNEFGPNKYDD-UHFFFAOYSA-N
- 31751-59-4
- CYCLOTRISILOXANE, 2,4-DIPHENYL-2,4,6,6-TETRAMETHYL-, (E)-
- SCHEMBL2874046
-
- Inchi: 1S/C16H22O3Si3/c1-20(2)17-21(3,15-11-7-5-8-12-15)19-22(4,18-20)16-13-9-6-10-14-16/h5-14H,1-4H3
- InChI Key: AVFZNEFGPNKYDD-UHFFFAOYSA-N
- SMILES: [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C2C=CC=CC=2)O1
Computed Properties
- Exact Mass: 346.08766
- Monoisotopic Mass: 346.08767416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Cyclotrisiloxane,2,2,4,6-tetramethyl-4,6-diphenyl-, (4R,6R)-rel- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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